Cas no 737727-12-7 (PNU-282987 S enantiomer free base)
PNU-282987 S enantiomer free base Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(3S)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro-
- PNU-282987 (S enantiomer free base)
- PNU-282987 S enantiomer free base
- (S)-4-Chloro-N-(quinuclidin-3-yl)benzamide
- DA-56952
- PNU-282987 S-Enantiomer
- SCHEMBL10436185
- HY-12560D
- N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide
- CS-6119
- MS-23743
- D84046
- AKOS032945014
- 737727-12-7
- 4-chloro-N-[(3R)-quinuclidin-3-yl]benzamide
-
- MDL: MFCD30207879
- Inchi: 1S/C14H17ClN2O/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17/h1-4,10,13H,5-9H2,(H,16,18)/t13-/m1/s1
- InChI Key: WECKJONDRAUFDD-CYBMUJFWSA-N
- SMILES: ClC1C=CC(=CC=1)C(N[C@@H]1CN2CCC1CC2)=O
Computed Properties
- Exact Mass: 264.1029409g/mol
- Monoisotopic Mass: 264.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.3Ų
PNU-282987 S enantiomer free base Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
PNU-282987 S enantiomer free base Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-12560D-2mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.58% | 2mg |
¥3500 | 2024-04-20 | |
| MedChemExpress | HY-12560D-5mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.58% | 5mg |
¥5000 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S0521-5mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.68% | 5mg |
¥6936.96 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S0521-25mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.68% | 25mg |
¥18566.85 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877589-2mg |
PNU-282987 S enantiomer free base |
737727-12-7 | ≥99% | 2mg |
¥3,591.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877589-5mg |
PNU-282987 S enantiomer free base |
737727-12-7 | ≥99% | 5mg |
¥7,182.00 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7695-2 mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.35% | 2mg |
¥3185.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7695-5 mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.35% | 5mg |
¥6335.00 | 2022-04-26 | |
| ChemScence | CS-6119-2mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.58% | 2mg |
$420.0 | 2022-04-26 | |
| ChemScence | CS-6119-5mg |
PNU-282987 S enantiomer free base |
737727-12-7 | 99.58% | 5mg |
$840.0 | 2022-04-26 |
PNU-282987 S enantiomer free base Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on PNU-282987 S enantiomer free base
Introduction to Compound with CAS No. 737727-12-7 and Product Name: PNU-282987 S enantiomer free base
Chemical entities with distinct identities play pivotal roles in the advancement of pharmaceutical sciences, particularly in the realm of enantioselective drug development. Among these, the compound identified by the CAS number 737727-12-7 and the product named PNU-282987 S enantiomer free base have garnered significant attention due to their unique structural and pharmacological properties. These compounds are not merely synthetic derivatives but are at the forefront of modern medicinal chemistry, offering insights into the intricate relationship between molecular structure and biological activity.
The PNU-282987 S enantiomer free base is a chiral molecule, meaning it exists in two mirror-image forms that cannot be superimposed on each other, much like left and right hands. In pharmaceuticals, the enantiomeric form of a drug can significantly influence its efficacy, toxicity, and metabolic pathways. The 'S' designation in the product name indicates the specific stereochemical configuration of this enantiomer, which is a critical factor in its pharmacological profile. This specificity has made it a subject of intense research interest, particularly in the development of drugs that require high enantioselectivity to achieve optimal therapeutic effects while minimizing adverse reactions.
Recent advancements in analytical chemistry and computational modeling have enhanced our understanding of how enantiomers interact with biological targets. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational docking have been instrumental in elucidating the binding modes of PNU-282987 S enantiomer free base with its intended biological targets. These studies have revealed that the stereoelectronic properties of this compound contribute to its high affinity and selectivity for certain enzymes and receptors, making it a promising candidate for further therapeutic applications.
The synthesis of chiral compounds like PNU-282987 S enantiomer free base is a complex process that requires precise control over reaction conditions to ensure high enantiomeric purity. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve this goal. The use of transition metal catalysts, such as palladium and rhodium complexes, has enabled efficient transformations that preserve stereochemical integrity throughout the synthetic sequence. These advancements have not only improved the yield and scalability of producing such compounds but also reduced costs associated with their synthesis.
In clinical research, PNU-282987 S enantiomer free base has been investigated for its potential therapeutic applications in various disease states. Preliminary studies suggest that this compound exhibits significant pharmacological activity in models of neurological disorders, where its ability to selectively modulate neurotransmitter systems could lead to novel treatment strategies. Additionally, its structural features make it a valuable scaffold for designing next-generation drugs with improved pharmacokinetic profiles. The compound's stability under physiological conditions and its solubility characteristics are particularly noteworthy, as these factors directly impact drug bioavailability and efficacy.
The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been used to predict the binding affinities and metabolic stability of PNU-282987 S enantiomer free base, providing critical insights into its potential as a therapeutic agent. By simulating interactions between this compound and biological targets at an atomic level, researchers can identify key structural features that enhance its pharmacological properties. This approach has accelerated the drug discovery process by allowing virtual screening of vast chemical libraries before experimental validation.
Regulatory considerations also play a crucial role in the development and commercialization of new pharmaceuticals like PNU-282987 S enantiomer free base. Regulatory agencies require extensive documentation demonstrating the safety and efficacy of these compounds before they can be approved for clinical use. This includes data on their chemical stability, toxicity profiles, and interaction with other drugs. The rigorous testing protocols ensure that patients receive medications that are both effective and safe for therapeutic use.
The future prospects for PNU-282987 S enantiomer free base are promising, with ongoing research exploring its potential applications in multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging interdisciplinary approaches that combine synthetic chemistry, pharmacology, and computational biology, researchers can accelerate the development pipeline for innovative drug candidates like this one.
In conclusion,PNU-282987 S enantiomer free base, identified by CAS number 737727-12-7, represents a significant advancement in medicinal chemistry due to its unique stereochemical properties and promising pharmacological activity. The compound's synthesis, characterization, and preclinical evaluation underscore the importance of precision chemistry in developing effective therapeutics. As research continues to uncover new applications for this compound,PNU-282987 S enantiomer free base is poised to make substantial contributions to modern medicine.
737727-12-7 (PNU-282987 S enantiomer free base) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)